Cas no 90411-20-4 (Anhydroepiophiobolin A)

• Product Name: Anhydroepiophiobolin A
• CAS No: 90411-20-4
• Molecular Formula: C₂₅H₃₄O₃
• Molecular Weight: 382.535667896271
• CID: 1066736
• PubChem ID: 12306828

Anhydroepiophiobolin A Properties

Names and Identifiers

• ANHYDROEPIOPHIOBOLIN A
• (2′S,3′S,3aR,5′R,6aR,9aS,10aR)-2,3a,4,4′,5′,6a,7,9a,10,10a-Decahydro-3′,9,10a-trimethyl-5′-(2-methyl-1-propen-1-yl)-7-oxospiro[dicyclopenta[a,d]cyclooctene-3(1H),2′(3′H)-furan]-6-carboxaldehyde (ACI)
• Ophiobola-3,7,19-trien-25-al, 14,18-epoxy-5-oxo-, (6α,18R)- (ZCI)
• Spiro[dicyclopenta[a,d]cyclooctene-3(2H),2′(3′H)-furan]-6-carboxaldehyde, 1,3a,4,4′,5′,6a,7,9a,10,10a-decahydro-3′,9,10a-trimethyl-5′-(2-methyl-1-propenyl)-7-oxo-, (2′S,3′S,3aR,5′R,6aR,9aS,10aR)- (9CI)
• 3-Anhydro-6-epi-ophiobolin A
• epi-Ophiobolin A
• Spiro[dicyclopenta[a,d]cyclooctene-3(2H),2′(3′H)-furan]-6-carboxaldehyde, 1,3a,4,4′,5′,6a,7,9a,10,10a-decahydro-3′,9,10a-trimethyl-5′-(2-methyl-1-propenyl)-7-oxo-, [3S-[3α(3′R*,5′S*),3aα,6aα,9aβ,10aβ]]-
• AnhydroepiophiobolinA
• 90411-20-4
• CHEMBL2393053
• Anhydro-6-epiophiobolin A
• AKOS040755892
• CS-0144745
• (1'R,2S,3S,3'S,5R,7'R,8'E,11'R)-1',3,4'-trimethyl-5-(2-methylprop-1-enyl)-6'-oxospiro[oxolane-2,12'-tricyclo[9.3.0.03,7]tetradeca-4,8-diene]-8'-carbaldehyde
• HY-N8488
• BDBM50530670
• Desglucosylempagliflozin 4,4'-DImer
• DA-50484

• InChIKey： MDYSLOGZXCWLSL-SNGSTBHLSA-N
• Inchi： 1S/C25H34O3/c1-15(2)10-19-12-17(4)25(28-19)9-8-24(5)13-20-16(3)11-21(27)23(20)18(14-26)6-7-22(24)25/h6,10-11,14,17,19-20,22-23H,7-9,12-13H2,1-5H3/t17-,19-,20+,22+,23-,24+,25-/m0/s1
• SMILES： C[C@H]1C[C@H](/C=C(\C)/C)O[C@]21CC[C@@]1(C[C@@H]3C(C)=CC(=O)[C@H]3C(=CC[C@@H]21)C=O)C

Computed Properties

• Exact Mass: 382.25079494g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 382.25079494g/mol
• Heavy Atom Count: 28
• Complexity: 784
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Ophiobolane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ophiobolane sesterterpenoids